Cas no 52231-32-0 (1,3,5-Triazine-2,4(1H,3H)-dione, 3-(cyclohexylmethyl)-6-(methylthio)-)

• Product Name: 1,3,5-Triazine-2,4(1H,3H)-dione, 3-(cyclohexylmethyl)-6-(methylthio)-
• CAS No: 52231-32-0
• MF: C₁₁H₁₇N₃O₂S
• MW: 255.336580991745
• CID: 360127
• PubChem ID: 21509800
• Update Time: 2025-04-19

1,3,5-Triazine-2,4(1H,3H)-dione, 3-(cyclohexylmethyl)-6-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4(1H,3H)-dione, 3-(cyclohexylmethyl)-6-(methylthio)-
• 3-(cyclohexylmethyl)-6-methylsulfanyl-1H-1,3,5-triazine-2,4-dione
• 3-(Cyclohexylmethyl)-6-(methylsulfanyl)-1,3,5-triazine-2,4(1H,3H)-dione
• SCHEMBL11850073
• 3-(Cyclohexylmethyl)-6-(methylthio)-1,3,5-triazine-2,4(1H,3H)-dione
• 52231-32-0
• DTXSID50615325

• Inchi： 1S/C11H17N3O2S/c1-17-9-12-10(15)14(11(16)13-9)7-8-5-3-2-4-6-8/h8H,2-7H2,1H3,(H,12,13,15,16)
• InChI Key： CKTRAULDUPASFJ-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(N(C(N1)=O)CC1CCCCC1)=O

Computed Properties

• Exact Mass: 255.10431
• Monoisotopic Mass: 255.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• PSA: 61.77